trans-Phytoene (Technical grade)
trans-Phytoene (Technical grade)
Phytoene, also known as trans-phytoene or (all-e)-phytoene, belongs to the class of organic compounds known as carotenes. These are a type of unsaturated hydrocarbons containing eight consecutive isoprene units. They are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. Thus, phytoene is considered to be an isoprenoid lipid molecule. Phytoene is considered to be a practically insoluble (in water) and relatively neutral molecule. Phytoene has been detected in multiple biofluids, such as blood and breast milk. Within the cell, phytoene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, phytoene can be found in a number of food items such as saskatoon berry, mugwort, peppermint, and macadamia nut (m. tetraphylla). This makes phytoene a potential biomarker for the consumption of these food products.
All-trans-phytoene is the all-trans-isomer of phytoene. It has a role as a plant metabolite.
All-trans-phytoene is the all-trans-isomer of phytoene. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
540-04-5
VCID:
VC0131915
InChI:
InChI=1S/C40H64/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,19-22,27-30H,13-18,23-26,31-32H2,1-10H3/b12-11+,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+
SMILES:
CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C
Molecular Formula:
C40H64
Molecular Weight:
544.9 g/mol
trans-Phytoene (Technical grade)
CAS No.: 540-04-5
Reference Standards
VCID: VC0131915
Molecular Formula: C40H64
Molecular Weight: 544.9 g/mol
| CAS No. | 540-04-5 |
|---|---|
| Product Name | trans-Phytoene (Technical grade) |
| Molecular Formula | C40H64 |
| Molecular Weight | 544.9 g/mol |
| IUPAC Name | (6E,10E,14E,16E,18E,22E,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,14,16,18,22,26,30-nonaene |
| Standard InChI | InChI=1S/C40H64/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,19-22,27-30H,13-18,23-26,31-32H2,1-10H3/b12-11+,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+ |
| Standard InChIKey | YVLPJIGOMTXXLP-KEKOKYSKSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/CC/C(=C/C=C/C=C(/CC/C=C(/CC/C=C(/CCC=C(C)C)\C)\C)\C)/C)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C |
| Physical Description | Solid |
| Description | Phytoene, also known as trans-phytoene or (all-e)-phytoene, belongs to the class of organic compounds known as carotenes. These are a type of unsaturated hydrocarbons containing eight consecutive isoprene units. They are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. Thus, phytoene is considered to be an isoprenoid lipid molecule. Phytoene is considered to be a practically insoluble (in water) and relatively neutral molecule. Phytoene has been detected in multiple biofluids, such as blood and breast milk. Within the cell, phytoene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, phytoene can be found in a number of food items such as saskatoon berry, mugwort, peppermint, and macadamia nut (m. tetraphylla). This makes phytoene a potential biomarker for the consumption of these food products. All-trans-phytoene is the all-trans-isomer of phytoene. It has a role as a plant metabolite. |
| Synonyms | 7,7’,8,8’,11,11’,12,12’-Octahydro-ψ,ψ-carotene; 2,6,10,14,19,23,27,31-octamethyl-2,6,10,14,16,18,22,26,30-dotriacontanonaene; all-trans-7,7’,8,8’,11,11’,12,12’-Octahydro-lycopene; (all-E)-Phytoene; all-trans-Phytoene |
| PubChem Compound | 5280784 |
| Last Modified | Nov 11 2021 |
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